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Compound of Interest

Compound Name: Yttrium nitrate hexahydrate

Cat. No.: B080751 Get Quote

Essential Safety and Handling Guide for Yttrium
Nitrate Hexahydrate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Yttrium Nitrate Hexahydrate.

Adherence to these procedures is essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
The proper selection and use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure to Yttrium Nitrate Hexahydrate. This chemical is classified

as harmful if swallowed and causes serious eye irritation.[1] The following table summarizes

the recommended PPE.
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Protection Type Specific Recommendations Standards

Eye/Face Protection
Chemical safety glasses or

goggles with side-shields.[2][3]

EN166 (EU) or NIOSH (US)

approved.[1][2]

Skin Protection

Wear appropriate protective

gloves (nitrile or rubber), an

apron, or a lab coat to prevent

skin exposure.[1][3]

EU Directive 89/686/EEC and

EN 374.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or if exposure limits

are exceeded.[1] A full-face

particle respirator (type N100,

US) or P1/P3 filter (EN143,

EU) is recommended.[4]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an accidental exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][5] Remove

contaminated clothing. If skin irritation persists,

call a physician.[1]

Inhalation

Remove to fresh air.[1] If not breathing, give

artificial respiration.[1][2] If breathing is difficult,

give oxygen.[3][6] Get medical attention if

symptoms occur.

Ingestion

Rinse mouth with water.[2][5] Do not induce

vomiting.[5] Call a physician or poison control

center immediately.[5] If conscious, give water

to drink.

Operational Plan: Handling and Storage
Proper handling and storage procedures are vital to maintain the chemical's integrity and

prevent accidents.

Handling:

Ensure adequate ventilation in the work area.[1][2]

Wear all appropriate personal protective equipment as detailed above.[5]

Avoid contact with skin, eyes, and clothing.[1]

Avoid dust formation and inhalation.[1]

Wash hands thoroughly after handling.[1]
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Do not eat, drink, or smoke in the handling area.[1]

Keep away from combustible materials, strong acids, and strong reducing agents.[3][7]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][7]

Store away from flammable substances, reducing agents, organic materials, and metal

powders.[3]

Yttrium Nitrate Hexahydrate is hygroscopic; protect from moisture.[3][7]

Disposal Plan
Yttrium Nitrate Hexahydrate and its containers must be disposed of as hazardous waste.

Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.

[1] Do not mix with other waste. Waste must be disposed of in accordance with national and

local regulations.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment after

use in accordance with applicable laws and good laboratory practices.[2]

Environmental Precautions: Do not allow the product to enter drains, surface water, or

ground water systems.[7] It is very toxic to aquatic life with long-lasting effects.[7]

Experimental Workflow: Safe Handling of Yttrium
Nitrate Hexahydrate
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Preparation
- Review SDS

- Ensure ventilation
- Set up spill kit

Don PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Proceed

Weighing
- Use fume hood

- Avoid dust generation

Proceed

Dissolution (if applicable)
- Add solid to solvent slowly

- Stir gently

If creating solution

Experimental Use
- Maintain ventilation

- Avoid contact

If using solid

Proceed

Decontamination & Cleanup
- Wipe down surfaces

- Clean glassware

After completion

Waste Disposal
- Segregate hazardous waste

- Dispose according to regulations

Segregate waste

Doff PPE
- Remove gloves first

- Wash hands thoroughly

Final step

Click to download full resolution via product page

Caption: Workflow for the safe handling of Yttrium Nitrate Hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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